Cas no 1249730-95-7 (3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one)

3-Amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one is a fluorinated pyrrolidinone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-fluorophenyl moiety, which may enhance metabolic stability and bioavailability in drug development. The presence of both amino and carbonyl functional groups within the pyrrolidinone ring offers versatile reactivity for further synthetic modifications. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined stereochemistry and purity make it suitable for precise medicinal chemistry applications. The chloro and fluoro substituents contribute to its electronic and steric properties, influencing binding affinity in target interactions.
3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one structure
1249730-95-7 structure
Product Name:3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one
CAS No:1249730-95-7
MF:
MW:
MDL:MFCD14689930
CID:4581335
PubChem ID:61552029
Update Time:2025-05-20

3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one
    • MDL: MFCD14689930

3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one Pricemore >>

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Additional information on 3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one

Recent Advances in the Study of 3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one (CAS: 1249730-95-7)

The compound 3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one (CAS: 1249730-95-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidin-2-one scaffold and substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to produce 3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one with high yield and purity, which is critical for its application in medicinal chemistry. The compound's structural features, including the amino and chloro-fluoro substituents, make it a versatile building block for further chemical modifications.

Pharmacological studies have revealed that 3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one exhibits notable activity in modulating specific biological targets. For instance, recent in vitro assays demonstrated its affinity for certain enzyme systems involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

In addition to its pharmacological properties, the compound's pharmacokinetic profile has been a subject of investigation. Preliminary data indicate moderate stability in physiological conditions, with reasonable bioavailability when administered via oral routes. However, researchers are exploring formulation strategies to enhance its solubility and absorption, which could improve its therapeutic efficacy.

The safety profile of 3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one has also been assessed in recent toxicology studies. Initial results suggest a favorable toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential as a candidate for further preclinical development.

Looking ahead, the research community is optimistic about the prospects of 3-amino-1-(4-chloro-2-fluorophenyl)pyrrolidin-2-one. Ongoing studies are focused on elucidating its mechanism of action, optimizing its chemical structure for enhanced activity, and exploring its potential in combination therapies. The compound's unique properties position it as a valuable asset in the quest for novel therapeutic agents.

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